Cas no 62718-32-5 (4-Piperidinecarbonitrile, 4-methyl-1-(phenylmethyl)-)

4-Piperidinecarbonitrile, 4-methyl-1-(phenylmethyl)- structure
62718-32-5 structure
Product Name:4-Piperidinecarbonitrile, 4-methyl-1-(phenylmethyl)-
CAS No:62718-32-5
MF:C14H18N2
MW:214.306123256683
CID:434245
PubChem ID:71383507
Update Time:2025-04-19

4-Piperidinecarbonitrile, 4-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarbonitrile, 4-methyl-1-(phenylmethyl)-
    • 1-benzyl-4-methylpiperidine-4-carbonitrile
    • SCHEMBL24712978
    • DTXSID20805817
    • 62718-32-5
    • DB-421471
    • Inchi: 1S/C14H18N2/c1-14(12-15)7-9-16(10-8-14)11-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3
    • InChI Key: PBYZOLVKZWGSBB-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCC(C#N)(C)CC1

Computed Properties

  • Exact Mass: 214.14714
  • Monoisotopic Mass: 214.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.03
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